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Compound of Interest

Compound Name: 1,3-Benzodioxol-5-ylacetaldehyde

Cat. No.: B1605575

Technical Support Center: 1,3-Benzodioxol-5-
ylacetaldehyde

This guide provides comprehensive safety, handling, and storage information for 1,3-

Benzodioxol-5-ylacetaldehyde, intended for researchers, scientists, and drug development
professionals.

Troubleshooting Guide

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1605575?utm_src=pdf-interest
https://www.benchchem.com/product/b1605575?utm_src=pdf-body
https://www.benchchem.com/product/b1605575?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Issue Possible Cause(s)

Recommended Action(s)

) ) Improper handling, container
Accidental Spill _
failure.

Evacuate the area. Wear
appropriate personal protective
equipment (PPE), including
respiratory protection,
chemical-resistant gloves, and
safety goggles. Absorb the spill
with an inert material such as
dry sand or earth.[1] Place the
absorbed material into a
sealed container for chemical
waste disposal.[1] Ventilate the
area. Do not allow the
substance to enter drains or

waterways.[1]

) Inadequate PPE, accidental
Skin or Eye Contact .
splashing.

For eye contact: Immediately
flush eyes with plenty of water
for at least 15 minutes, making
sure to also rinse under the
eyelids.[2] Seek immediate
medical attention.[2] For skin
contact: Immediately wash the
affected area with soap and
plenty of water while removing
all contaminated clothing and
shoes.[2] Seek medical

attention if irritation develops.

[2]

) Poor ventilation, heating the
Inhalation of Vapors
substance.

Move the individual to fresh air
immediately. If breathing is
difficult, provide oxygen. If the
person is not breathing, give
artificial respiration.[3] Seek

immediate medical attention.

[3]
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Use carbon dioxide, dry
chemical powder, or
appropriate foam for extinction.
o [3] A water spray can be used
_ Exposure to ignition sources, _
Fire ) to cool fire-exposed
improper storage. _ o

containers.[1] Firefighters
should wear self-contained
breathing apparatus and full

protective gear.[1]

Frequently Asked Questions (FAQs)

What are the primary hazards associated with 1,3-Benzodioxol-5-ylacetaldehyde? This
substance is considered hazardous. It may be harmful if swallowed or in contact with skin, can
cause skin and serious eye irritation, and may lead to respiratory irritation.[2][4] It is also
suspected of causing genetic defects and may cause cancer.[4]

What personal protective equipment (PPE) should be worn when handling this chemical? It is
essential to wear appropriate PPE, including chemical safety goggles or a face shield,
protective gloves (e.g., nitrile rubber), and a lab coat or other protective clothing to prevent skin
exposure.[2][3] Work should be conducted in a well-ventilated area or under a chemical fume
hood.[4] If vapors or aerosols are generated, a NIOSH/MSHA-approved respirator should be
used.[2]

How should 1,3-Benzodioxol-5-ylacetaldehyde be stored? Store in a tightly closed container
in a cool, dry, and well-ventilated area.[1][2] Keep it away from heat, sparks, open flames, and
other sources of ignition.[4] It should also be stored away from incompatible materials such as
strong oxidizing agents, strong acids, and strong reducing agents.[2]

What are the known incompatibilities for this substance? Avoid contact with strong oxidizing
agents, strong acids, and strong reducing agents.[2]

What should I do in case of accidental ingestion? Do NOT induce vomiting.[2] Rinse the mouth
with water. Seek immediate medical attention or contact a poison control center.[2]

Quantitative Data Summary
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Physical and Chemical Properties

Property Value
Molecular Formula C9H803
Molecular Weight 164.16 g/mol
Flash Point 113.9°C[5]
N _ 172 - 173 °C @ 760 mmHg (for the related
Boiling Point )
compound 1,3-Benzodioxole)[3]
N ) 1.060 (for the related compound 1,3-
Specific Gravity )
Benzodioxole)[3]
Light yellow liquid (for the related compound
Appearance

1,3-Benzodioxole)[3]

Exposure Control and Personal Protection

Parameter

Specification

Engineering Controls

Use in a well-ventilated area, preferably in a
chemical fume hood.[2] Ensure eyewash

stations and safety showers are nearby.[2]

Eye/Face Protection

Wear chemical safety goggles or a face shield
(OSHA 29 CFR 1910.133 or European Standard
EN166).[2]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[2]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are

exceeded or if irritation is experienced.[2]

Experimental Protocols

General Handling Protocol
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Before starting any experiment, ensure you have read and understood the Safety Data
Sheet (SDS).

Work in a well-ventilated area, preferably within a certified chemical fume hood.[4]

Wear all required personal protective equipment (PPE), including safety glasses, a lab coat,
and chemical-resistant gloves.[3]

Ground and bond containers and receiving equipment when transferring the substance to
prevent static discharge.[4]

Avoid direct contact with the skin, eyes, and clothing.[1] Do not breathe vapors or mists.[2]

Keep the container tightly closed when not in use.[2]

After handling, wash hands and any exposed skin thoroughly.[3]

Spill Clean-up Protocol

Immediately evacuate personnel from the spill area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).[1]

Carefully collect the absorbed material into a labeled, sealed container for hazardous waste
disposal.

Clean the spill area with a suitable solvent, and then wash with soap and water.

Dispose of all contaminated materials as hazardous waste according to local, state, and
federal regulations.

Visualizations
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Safe Handling and Storage Workflow for 1,3-Benzodioxol-5-ylacetaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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